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Compound of Interest

Compound Name: Brequinar-d3

Cat. No.: B15568763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Brequinar-d3 is the deuterated analog of Brequinar, a potent and selective inhibitor of

dihydroorotate dehydrogenase (DHODH). DHODH is a critical enzyme in the de novo

pyrimidine biosynthesis pathway, making it a key target for therapeutic intervention in cancer

and viral diseases. The introduction of deuterium atoms in Brequinar-d3 can offer advantages

in terms of metabolic stability and pharmacokinetic profile, making it a compound of significant

interest in drug development. This guide provides a comprehensive overview of the known

chemical properties and stability of Brequinar-d3, based on available data for the parent

compound, Brequinar.

Chemical Properties
While specific quantitative data for Brequinar-d3 is not readily available in public literature, the

chemical properties are expected to be very similar to those of Brequinar. Deuterium

substitution is a minor structural modification that typically does not significantly alter the

physicochemical properties of a molecule.

Table 1: Physicochemical Properties of Brequinar
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Property Value Source

Molecular Formula C₂₃H₁₅F₂NO₂ [1]

Molecular Weight 375.37 g/mol [1]

Appearance Crystalline solid [2]

Purity ≥98% [2]

UV/Vis. (λmax) 252, 324 nm [2]

IC₅₀ (human DHODH) 5.2 nM [3]

Table 2: Solubility Data for Brequinar

Solvent Solubility Source

DMSO ~5 mg/mL [2]

Dimethyl formamide ~2 mg/mL [2]

Ethanol ~0.2 mg/mL [2]

Water

Sparingly soluble in aqueous

buffers. A 1:1 solution of

DMSO:PBS (pH 7.2) yields a

solubility of approximately 0.5

mg/mL.

[2]

Note: The data presented above is for the non-deuterated Brequinar and should be considered

as a close approximation for Brequinar-d3.

Stability and Storage
Proper storage and handling are crucial for maintaining the integrity and activity of Brequinar-
d3.

Table 3: Stability and Storage Recommendations for Brequinar
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Condition Recommendation Source

Solid Form
Store at -20°C. Stable for ≥ 4

years.
[2]

Solution (in DMSO)

Prepare fresh solutions. If

storage is necessary, aliquot

and store at -20°C. Stock

solutions are stable for up to 3

months at -20°C.

[4]

Aqueous Solution

It is not recommended to store

aqueous solutions for more

than one day.

[2]

Note: These recommendations are based on data for Brequinar. For Brequinar-d3, it is always

best to consult the Certificate of Analysis provided by the supplier for specific storage and

handling instructions.[5]

Mechanism of Action: Inhibition of DHODH
Brequinar exerts its biological effects by inhibiting the enzyme dihydroorotate dehydrogenase

(DHODH).[3] DHODH catalyzes the fourth step in the de novo pyrimidine synthesis pathway,

the oxidation of dihydroorotate to orotate. This pathway is essential for the production of

pyrimidine nucleotides (uridine and cytidine), which are vital for DNA and RNA synthesis. By

blocking this pathway, Brequinar and its deuterated analog, Brequinar-d3, effectively halt cell

proliferation and viral replication.
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Caption: Brequinar-d3 inhibits DHODH, blocking pyrimidine synthesis and subsequent cell

proliferation.

Experimental Protocols
Determination of Solubility
A standard protocol to determine the solubility of Brequinar-d3 in various solvents would

involve the following steps:

Preparation of Saturated Solutions: Add an excess amount of Brequinar-d3 to a known

volume of the test solvent (e.g., DMSO, ethanol, water) in a sealed vial.

Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: Centrifuge the vials to pellet the undissolved solid.
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Quantification: Carefully remove an aliquot of the supernatant and dilute it with an

appropriate solvent. Analyze the concentration of Brequinar-d3 in the diluted sample using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection.

Calculation: Calculate the solubility based on the measured concentration and the dilution

factor.

Stability Testing Protocol
A typical stability testing protocol for Brequinar-d3 would be designed to assess its stability

under various environmental conditions.
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Caption: A general workflow for assessing the stability of Brequinar-d3 under various

conditions.

Methodology:
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Sample Preparation: Prepare multiple batches of Brequinar-d3 in its solid form and, if

required, in solution (e.g., in DMSO).

Storage Conditions: Store the samples under various conditions as outlined by the

International Council for Harmonisation (ICH) guidelines, including long-term (e.g., 25°C/60%

relative humidity), accelerated (e.g., 40°C/75% relative humidity), and stress conditions (e.g.,

exposure to light, high temperatures).

Time Points: Pull samples at predetermined time intervals (e.g., 0, 3, 6, 9, 12, 24 months).

Analysis: Analyze the samples at each time point for:

Appearance: Visual inspection for any changes in color or physical state.

Purity: Using a stability-indicating HPLC method to quantify the amount of Brequinar-d3
and detect any degradation products.

Potency: If applicable, a biological assay to determine the inhibitory activity against

DHODH.

Data Evaluation: Analyze the data to determine the degradation rate and establish a shelf-life

for the compound under the tested conditions.

Logical Relationship Diagram
The following diagram illustrates the logical connection between Brequinar-d3, its molecular

target, and its ultimate biological effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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